Cas no 942001-19-6 (ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate)

• Product Name: ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate
• CAS No: 942001-19-6
• MF: C₂₂H₂₀FN₃O₄S₂
• MW: 473.540306091309
• CID: 6094396
• PubChem ID: 16899180
• Update Time: 2025-05-21

ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate
• ethyl 4-[[2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetyl]amino]benzoate
• F2335-0677
• ethyl 4-{2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]acetamido}benzoate
• AKOS024641101
• 942001-19-6
• ethyl 4-(2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzoate

• Inchi： 1S/C22H20FN3O4S2/c1-2-30-21(29)14-3-7-16(8-4-14)24-19(27)11-18-12-31-22(26-18)32-13-20(28)25-17-9-5-15(23)6-10-17/h3-10,12H,2,11,13H2,1H3,(H,24,27)(H,25,28)
• InChI Key： YSESUJTZTIZHPI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CC2=CSC(SCC(NC3=CC=C(F)C=C3)=O)=N2)=O)C=C1

Computed Properties

• Exact Mass: 473.08792664g/mol
• Monoisotopic Mass: 473.08792664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 151Ų

Additional information on ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate

Ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate: A Comprehensive Overview

Ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate, identified by the CAS number 942001-19-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a thiazole ring, a fluorophenyl group, and an ester functional group. The presence of these functional groups makes it a versatile molecule with unique chemical properties.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions and condensation reactions. Recent studies have highlighted the importance of optimizing reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the thiazole ring, which is a critical step in the synthesis process. This approach not only enhances efficiency but also reduces the environmental impact of the synthesis procedure.

Ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate exhibits interesting biological activities, particularly in the field of pharmacology. Its thiazole ring is known to possess anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Recent research has focused on evaluating its potential as an anti-cancer agent. In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways. These findings suggest that it could be a valuable addition to the arsenal of anti-cancer drugs.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The fluorophenyl group in its structure contributes to its stability and reactivity, making it suitable for use in polymer synthesis. Researchers have explored its ability to act as a building block for constructing advanced materials with tailored properties. For example, it has been used to synthesize novel polymers with enhanced mechanical strength and thermal stability.

The ester functional group in ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate plays a crucial role in its chemical reactivity. This group allows for easy modification of the molecule, enabling chemists to tailor its properties for specific applications. Recent advancements in click chemistry have provided new avenues for modifying this compound, leading to the creation of derivatives with improved bioavailability and efficacy.

From an environmental perspective, ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate has been studied for its biodegradability and toxicity profiles. Understanding these properties is essential for ensuring its safe use in industrial and pharmaceutical settings. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability goals in the chemical industry.

In conclusion, ethyl 4-{2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate (CAS No: 942001-196) is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it a valuable tool in drug discovery, material science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.